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Compound of Interest

Compound Name: 3-Methylpyridine-2-carbaldehyde
CAS No.: 55589-47-4
Cat. No.: B1299792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Methylpyridine-2-carbaldehyde (CAS No: 55589-47-4), a key intermediate in various
synthetic applications, including pharmaceuticals and agrochemicals. This document details its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
characteristics, offering a foundational dataset for researchers in compound identification,
purity assessment, and structural elucidation.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3-Methylpyridine-2-
carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data
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Chemical Shift (8)

Coupling Constant

Multiplicit Assignment

ppm pRETY (J) Hz g

10.20 Singlet H-7 (Aldehyde)

8.66 Doublet 4.6 H-6

7.62 Doublet 7.8 H-4

7.39 Doublet of Doublets 7.8,4.6 H-5

2.66 Singlet H-8 (Methyl)
13C NMR (Carbon NMR) Data (Predicted)

Chemical Shift (6) ppm Assignment

1935 C-7 (Aldehyde Carbonyl)
152.8 C-2 (Carbonyl-bearing C)
150.1 C-6

138.5 C-4

134.2 C-3 (Methyl-bearing C)
126.7 C-5

18.9 C-8 (Methyl Carbon)

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
~3050 Medium Aromatic C-H Stretch
~2920 Medium Aliphatic C-H Stretch
Aldehyde C-H Stretch (Fermi
~2850, ~2750 Weak
resonance)
~1705 Strong C=0 Stretch (Aldehyde)
~1580, ~1470 Medium-Strong Aromatic C=C Stretch

Mass Spectrometry (MS)

mlz Relative Intensity (%) Assighment

121 100 [M]* (Molecular lon)
120 High [M-H]*

93 Moderate [M-COJ*

92 Moderate [M-CHOJ*

66 Moderate Fragmentation lon

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 3-

Methylpyridine-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H and 3C NMR

A sample of 3-Methylpyridine-2-carbaldehyde (approximately 5-10 mg for *H, 20-50 mg for
13C) is dissolved in a deuterated solvent (e.g., 0.5-0.7 mL of CDCIs) and transferred to a 5 mm
NMR tube. The spectrum is recorded on a spectrometer operating at a frequency of 300 MHz
or higher for *H NMR and 75 MHz or higher for 133C NMR. Chemical shifts are reported in parts
per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm). For
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13C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single
lines for each unique carbon atom.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR

A small drop of liquid 3-Methylpyridine-2-carbaldehyde is placed directly onto the diamond
crystal of an ATR accessory. The spectrum is recorded using a Fourier-Transform Infrared
(FTIR) spectrometer. The data is typically collected over a range of 4000-400 cm~* with a
resolution of 4 cm~1. A background spectrum of the clean, empty ATR crystal is recorded prior
to the sample measurement and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Electron lonization (El) Mass Spectrometry

The mass spectrum is obtained using a mass spectrometer with an electron ionization source.
A small amount of the sample is introduced into the instrument, typically via a direct insertion
probe or after separation by gas chromatography. The molecules are ionized by a beam of
electrons (typically at 70 eV), and the resulting ions are separated by their mass-to-charge ratio
(m/z) by a mass analyzer.

Visualizations
Experimental Workflow for Spectroscopic Analysis
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Caption: Workflow for the spectroscopic analysis of 3-Methylpyridine-2-carbaldehyde.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 3-Methylpyridine-2-
carbaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1299792/docs#spectroscopic-profile-of-3-
methylpyridine-2-carbaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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